Cas no 338776-99-1 (5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate)

5-(4-Chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate is a synthetic organic compound featuring a 1,2-oxazole core substituted with a 4-chlorophenyl group at the 5-position and a 4-methylbenzoate ester at the 3-methyl position. This structure imparts stability and potential reactivity, making it suitable for applications in pharmaceutical intermediates or agrochemical research. The chlorophenyl and methylbenzoate moieties contribute to its lipophilicity, which may enhance bioavailability or binding affinity in target systems. Its well-defined molecular architecture allows for precise modifications, supporting its utility in structure-activity relationship studies. The compound is typically characterized by high purity and consistent performance in synthetic workflows.

5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate structure

338776-99-1 structure

Product Name:5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate

CAS No:338776-99-1

MF:

MW:

CID:4647811

Update Time:2025-05-21

5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- 5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate

5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00905723-1g	[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl 4-methylbenzoate	338776-99-1	90%	1g	￥4193.0	2023-04-07
Life Chemicals	F2496-0274-2μmol	[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 4-methylbenzoate	338776-99-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2496-0274-5μmol	[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 4-methylbenzoate	338776-99-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2496-0274-10μmol	[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 4-methylbenzoate	338776-99-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2496-0274-20μmol	[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 4-methylbenzoate	338776-99-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2496-0274-1mg	[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 4-methylbenzoate	338776-99-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2496-0274-2mg	[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 4-methylbenzoate	338776-99-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2496-0274-3mg	[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 4-methylbenzoate	338776-99-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2496-0274-4mg	[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 4-methylbenzoate	338776-99-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2496-0274-5mg	[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 4-methylbenzoate	338776-99-1	90%+	5mg	$69.0	2023-05-16

5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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Additional information on 5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate

5-(4-Chlorophenyl)-1,2-Oxazol-3-ylmethyl 4-Methylbenzoate (CAS No. 338776-99-1)

The compound 5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate, identified by the CAS registry number CAS No. 338776-99-1, is a synthetic organic compound with a complex structure that combines aromatic and heterocyclic components. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzoate ester group attached to a substituted oxazole ring, which itself is connected to a chlorophenyl group. This unique structure endows the compound with distinct chemical properties and reactivity.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stability under various conditions and its reactivity towards different chemical transformations. Researchers have explored its potential as a precursor for more complex molecules, leveraging its heterocyclic core as a scaffold for further functionalization. For instance, the oxazole ring in 5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate has been shown to facilitate nucleophilic substitutions and additions, making it a valuable intermediate in organic synthesis.

In the context of pharmaceutical applications, this compound has been investigated for its potential as an anti-inflammatory agent. Preclinical studies suggest that it exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of the chlorophenyl group and the methyl-substituted benzoate ester contributes to its pharmacokinetic profile, influencing both its absorption and bioavailability.

Beyond pharmacology, 5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate has also been studied for its role in agrochemicals. Its ability to inhibit certain plant pathogens has led to exploratory research into its potential as a fungicide or bactericide. Field trials are currently underway to assess its efficacy under controlled agricultural conditions and to evaluate its environmental impact.

The environmental fate of this compound is another area of active research. Studies have examined its biodegradability and persistence in soil and water systems. Initial findings indicate that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its transformation. These insights are crucial for understanding its long-term effects on ecosystems and for developing strategies to mitigate any potential risks associated with its use.

In terms of industrial applications, the synthesis of CAS No. 338776-99-1 has been optimized through green chemistry approaches. Researchers have developed more efficient reaction pathways that reduce waste generation and lower energy consumption. These advancements not only enhance the economic viability of large-scale production but also align with global sustainability goals.

Looking ahead, the future of this compound lies in further exploring its versatility across diverse industries. Ongoing research aims to uncover new functionalities by modifying substituents on the oxazole ring or altering the benzoate ester group. Such modifications could unlock novel applications in areas such as sensors, catalysts, and advanced materials.

In conclusion, 5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate (CAS No. 338776-99-1) is a multifaceted compound with promising potential across various domains. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, so too does its potential to contribute positively to advancements in medicine, agriculture, and materials science.